Ethane-1,2-di(15N2)amine;dihydrochloride
Overview
Description
Ethane-1,2-di(15N2)amine;dihydrochloride, also known as Ethylenediamine, is an organic compound with the formula C2H4(NH2)2 . It is a colorless liquid with an ammonia-like odor . It is a basic amine and is a widely used building block in chemical synthesis .
Synthesis Analysis
Ethylenediamine is produced industrially by reacting 1,2-dichloroethane with ammonia under pressure, at 180 °C in an aqueous medium . In this reaction, hydrogen chloride is generated, which forms a salt with the amine . The amine is then liberated by the addition of sodium hydroxide and can be recovered by rectification .Molecular Structure Analysis
The molecular structure of Ethylenediamine is C2H4(NH2)2 . It has a molar mass of 60.10 g/mol . The 3D structure of Ethylenediamine can be viewed using Java or Javascript .Chemical Reactions Analysis
Ethylenediamine is a powerful chelating agent and will readily complex to many metal ions, notably, cobalt, nickel, copper, and chromium . The stability of these complexes is due to an increase in entropy by freeing 2 monodentate ligands per complexed ethylenediamine molecule .Physical And Chemical Properties Analysis
Ethylenediamine is a clear, colorless liquid at room temperature . It freezes at 8 °C and boils at 116 °C . It has an ammonia-like smell, and its vapors are extremely irritating . It is miscible with water at all concentrations .Mechanism of Action
Safety and Hazards
Ethylenediamine is toxic and has serious adverse health effects when inhaled . It causes severe skin burns and eye damage . It may cause respiratory irritation and an allergic skin reaction . It may cause allergy or asthma symptoms or breathing difficulties if inhaled . It is harmful if swallowed or if inhaled .
Future Directions
Ethylenediamine is a widely used building block in chemical synthesis, with approximately 500,000 tonnes produced in 1998 . It is commonly used as an intermediate to produce detergents, chelates, textile auxiliaries, agrochemicals, and polyamides . The future directions of Ethylenediamine could involve finding more efficient synthesis methods and exploring new applications in various industries.
properties
IUPAC Name |
ethane-1,2-di(15N2)amine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H8N2.2ClH/c3-1-2-4;;/h1-4H2;2*1H/i3+1,4+1;; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OHHBFEVZJLBKEH-MWLKZMJOSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CN)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(C[15NH2])[15NH2].Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H10Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70746145 |
Source
|
| Record name | Ethane-1,2-(~15~N_2_)diamine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70746145 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
135.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
84050-98-6 |
Source
|
| Record name | Ethane-1,2-(~15~N_2_)diamine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70746145 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 84050-98-6 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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